Cas no 29821-18-9 (L-Proline, 1-[1-[1-(1-L-prolyl-L-prolyl)-L-prolyl]-L-prolyl]-)
29821-18-9 structure
Product Name:L-Proline, 1-[1-[1-(1-L-prolyl-L-prolyl)-L-prolyl]-L-prolyl]-
CAS No:29821-18-9
MF:C25H37N5O6
MW:503.591186285019
CID:1439570
PubChem ID:71357454
Update Time:2025-04-20
L-Proline, 1-[1-[1-(1-L-prolyl-L-prolyl)-L-prolyl]-L-prolyl]- Chemical and Physical Properties
Names and Identifiers
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- L-Proline, 1-[1-[1-(1-L-prolyl-L-prolyl)-L-prolyl]-L-prolyl]-
- (2S)-1-[(2S)-1-[(2S)-1-[(2S)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxylic acid
- 29821-18-9
- L-Prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline
- DTXSID40781528
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- Inchi: 1S/C25H37N5O6/c31-21(16-6-1-11-26-16)27-12-2-7-17(27)22(32)28-13-3-8-18(28)23(33)29-14-4-9-19(29)24(34)30-15-5-10-20(30)25(35)36/h16-20,26H,1-15H2,(H,35,36)/t16-,17-,18-,19-,20-/m0/s1
- InChI Key: YZVLSYINSKAFDG-HVTWWXFQSA-N
- SMILES: O=C([C@@H]1CCCN1C([C@@H]1CCCN1C([C@@H]1CCCN1)=O)=O)N1CCC[C@H]1C(N1CCC[C@H]1C(=O)O)=O
Computed Properties
- Exact Mass: 503.27461
- Monoisotopic Mass: 503.27438392g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 36
- Rotatable Bond Count: 5
- Complexity: 927
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 131Ų
Experimental Properties
- PSA: 130.57
L-Proline, 1-[1-[1-(1-L-prolyl-L-prolyl)-L-prolyl]-L-prolyl]- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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